Cas no 1355189-53-5 (4-Hydroxy-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid)

• Product Name: 4-Hydroxy-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid
• CAS No: 1355189-53-5
• MF: C₉H₁₀N₄O₄
• MW: 238.20010137558
• CID: 5149941
• Update Time: 2025-11-06

4-Hydroxy-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid

• Inchi： 1S/C9H10N4O4/c14-6-4-13(2-1-10-6)9-11-3-5(8(16)17)7(15)12-9/h3H,1-2,4H2,(H,10,14)(H,16,17)(H,11,12,15)
• InChI Key： NSRSOTVDUNALIQ-UHFFFAOYSA-N
• SMILES： C1(N2CCNC(=O)C2)NC(=O)C(C(O)=O)=CN=1

Additional information on 4-Hydroxy-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid

Comprehensive Analysis of 4-Hydroxy-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid (CAS No. 1355189-53-5)

The compound 4-Hydroxy-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid (CAS No. 1355189-53-5) is a highly specialized pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a hydroxyl group, a piperazine ring, and a carboxylic acid moiety, makes it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibition and receptor modulation, which are critical areas in modern therapeutics.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their role in designing small-molecule inhibitors and biologically active agents. The presence of the 3-oxo-piperazin-1-yl group in this molecule enhances its binding affinity to specific biological targets, making it a valuable scaffold for medicinal chemistry. Studies suggest that derivatives of this compound could be explored for their anti-inflammatory and antimicrobial properties, aligning with current trends in combating drug-resistant pathogens.

From a synthetic perspective, CAS No. 1355189-53-5 is often utilized in multi-step organic synthesis to construct more complex molecules. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This adaptability is particularly relevant in the context of high-throughput screening (HTS) and fragment-based drug design, where rapid modification of core structures is essential.

The compound's stability under physiological conditions has also sparked interest in its potential for prodrug development. Prodrugs are inactive precursors that convert into active drugs in vivo, improving bioavailability and reducing side effects. Given the growing emphasis on precision medicine and personalized therapeutics, 4-Hydroxy-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid could play a pivotal role in designing next-generation treatments for chronic diseases.

Another area of exploration is the compound's potential in chemoinformatics and computational drug discovery. With advancements in artificial intelligence (AI) and machine learning, researchers are leveraging such molecules to train predictive models for drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling. This aligns with the broader industry shift toward data-driven drug development, where compounds like CAS No. 1355189-53-5 serve as critical data points.

Environmental and regulatory considerations are also noteworthy. The compound's synthetic pathway and byproducts are being evaluated for green chemistry compatibility, reflecting the pharmaceutical industry's commitment to sustainability. As regulatory agencies tighten guidelines on chemical safety and eco-friendly manufacturing, understanding the environmental impact of intermediates like this one becomes paramount.

In summary, 4-Hydroxy-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid (CAS No. 1355189-53-5) represents a promising candidate for diverse applications in pharmaceutical research, drug design, and biotechnology. Its structural features and functional groups offer ample opportunities for innovation, particularly in addressing unmet medical needs and advancing sustainable science. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research.